![molecular formula C19H19N3OS B2806552 3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide CAS No. 2034269-76-4](/img/structure/B2806552.png)
3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide
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Description
3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H19N3OS and its molecular weight is 337.44. The purity is usually 95%.
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Scientific Research Applications
Analytical Method Development
The compound is utilized in the development of analytical methods. For instance, it is involved in nonaqueous capillary electrophoretic separation processes, as demonstrated in the separation of imatinib mesylate (IM) and related substances. This application is significant for quality control in pharmaceuticals, highlighting the compound's role in ensuring the purity and safety of drugs (Ye et al., 2012).
Chemical Synthesis and Structural Diversity
The compound serves as a starting material or intermediate in the synthesis of a diverse array of chemical structures. Its reactivity enables the generation of a structurally diverse library of compounds, showcasing its versatility in chemical synthesis. This includes reactions with various amines, ketones, and through ring closure reactions, leading to the formation of compounds like pyrazolines, pyridines, and pyrimidines (Roman, 2013).
Drug Development and Antimicrobial Studies
The compound is instrumental in drug development and antimicrobial studies. It is involved in the synthesis of various drug candidates, including those with antimicrobial properties. This aspect is crucial in the pharmaceutical industry, aiding in the development of new therapeutic agents (Tayade et al., 2012).
Advancements in Cancer Treatment
In the realm of oncology, the compound is part of the synthesis process of molecules like MGCD0103, an orally active histone deacetylase inhibitor. Such compounds play a pivotal role in cancer treatment, demonstrating the compound's significance in the development of new and effective anticancer drugs (Zhou et al., 2008).
Biological Activity and Therapeutic Potential
The compound is related to biologically active derivatives, exhibiting antibacterial and antifungal activities. These activities are crucial in exploring new therapeutic applications, expanding the scope of the compound's utility in medicinal chemistry (Vasu et al., 2003).
Properties
IUPAC Name |
3-(dimethylamino)-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3OS/c1-22(2)16-6-3-5-15(12-16)19(23)21-13-14-8-9-20-17(11-14)18-7-4-10-24-18/h3-12H,13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOZBIJRZZAJDKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NCC2=CC(=NC=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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